3-fluoro-4-methoxy-N-prop-2-ynylbenzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-prop-2-ynylbenzamide
• InChI: InChI=1S/C11H10FNO2/c1-3-6-13-11(14)8-4-5-10(15-2)9(12)7-8/h1,4-5,7H,6H2,2H3,(H,13,14)
• InChI Key: CERUXWUNKVTZQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC#C)F
• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.20 g/mol

Description

3-fluoro-4-methoxy-N-prop-2-ynylbenzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential use in scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 3-fluoro-4-methoxy-N-prop-2-ynylbenzamide involves the inhibition of FAAH, which leads to increased levels of endocannabinoids in the brain. Endocannabinoids act on cannabinoid receptors in the brain, which are involved in various physiological and pathological processes. The exact mechanism by which endocannabinoids exert their effects is not fully understood, but it is believed to involve modulation of neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated by its inhibition of FAAH and subsequent increase in endocannabinoid levels. Endocannabinoids have been implicated in various physiological and pathological processes, such as pain, inflammation, anxiety, and depression. Inhibition of FAAH has been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-4-methoxy-N-prop-2-ynylbenzamide in lab experiments is its selectivity for FAAH inhibition. This allows for more targeted and specific effects on endocannabinoid signaling, as opposed to other compounds that may have more widespread effects on the brain. However, one limitation of using this compound is its potential for off-target effects, particularly on other enzymes that may be involved in endocannabinoid metabolism.

Future Directions

There are several potential future directions for research on 3-fluoro-4-methoxy-N-prop-2-ynylbenzamide. One area of interest is its potential use in the treatment of pain, particularly chronic pain. Endocannabinoids have been shown to play a role in pain modulation, and inhibition of FAAH may be a promising approach for pain management. Another area of interest is its potential use in the treatment of anxiety and depression. Endocannabinoids have been implicated in the regulation of mood and emotions, and inhibition of FAAH may have antidepressant and anxiolytic effects. Finally, further research is needed to better understand the potential side effects and safety profile of this compound, particularly in humans.

Synthesis Methods

The synthesis of 3-fluoro-4-methoxy-N-prop-2-ynylbenzamide involves the reaction of 4-methoxy-3-nitrobenzoic acid with propargylamine in the presence of a reducing agent such as iron powder or sodium dithionite. The resulting intermediate is then treated with trifluoroacetic acid and thionyl chloride to obtain the final product.

Scientific Research Applications

3-fluoro-4-methoxy-N-prop-2-ynylbenzamide has been used in various scientific research applications, particularly in the field of neuroscience. It has been shown to have potential as a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the brain. Inhibition of FAAH leads to increased levels of endocannabinoids, which have been implicated in various physiological and pathological processes, such as pain, inflammation, anxiety, and depression.